Cas no 1159266-46-2 (2,3-dihydro-3-oxo-4-Isoquinolinecarbonitrile)

• Product Name: 2,3-dihydro-3-oxo-4-Isoquinolinecarbonitrile
• CAS No: 1159266-46-2
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 1100065
• PubChem ID: 89302996
• Update Time: 2025-04-20

2,3-dihydro-3-oxo-4-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-4-Isoquinolinecarbonitrile
• 1159266-46-2
• 4-cyanoisoquinolin-3-one
• SCHEMBL14311585
• 3-Hydroxyisoquinoline-4-carbonitrile

• Inchi： 1S/C10H6N2O/c11-5-9-8-4-2-1-3-7(8)6-12-10(9)13/h1-4,6H,(H,12,13)
• InChI Key： HTXMMRKUWXVNSN-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C2C=CC=CC2=CN1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9Ų